(1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine 2hcl

• Molecular Formula: C11H20Cl2N2O3
• Molecular Weight: 299.19 g/mol
• IUPAC Name: (1R)-1-(2,3,4-trimethoxyphenyl)ethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C11H18N2O3.2ClH/c1-14-9-5-4-7(8(13)6-12)10(15-2)11(9)16-3;;/h4-5,8H,6,12-13H2,1-3H3;2*1H/t8-;;/m0../s1
• InChI Key: HNXJVBVMHNRFKB-JZGIKJSDSA-N
• Isomeric SMILES: COC1=C(C(=C(C=C1)[C@H](CN)N)OC)OC.Cl.Cl
• Canonical SMILES: COC1=C(C(=C(C=C1)C(CN)N)OC)OC.Cl.Cl

Description

(1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine 2HCl is a chiral diamine compound supplied as a dihydrochloride salt. This chemical serves as a valuable enantiopure building block in organic synthesis and medicinal chemistry research. Its structure, featuring a 2,3,4-trimethoxyphenyl group, is of significant interest in the development of novel bioactive molecules. Research into structurally similar 1-(trimethoxyphenyl)ethane-1,2-diyl esters has demonstrated that this core fragment can exhibit potent chemoreversal activity in multidrug-resistant human cancer cell lines . These related analogs function primarily by inhibiting the P-glycoprotein (P-gp) efflux pump, a key mechanism in cancer multidrug resistance . As such, this compound provides researchers with a critical precursor for probing new pathways to overcome chemoresistance. The compound is for Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers can leverage this chemical to develop potential chemosensitizers or as a chiral ligand in asymmetric synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine dihydrochloride typically involves the following steps:

Starting Material: The synthesis begins with 2,3,4-trimethoxybenzaldehyde.

Reductive Amination: The aldehyde group is converted to an amine via reductive amination using an appropriate amine source and a reducing agent such as sodium cyanoborohydride.

Formation of Diamine: The intermediate is further reacted with ethylenediamine under controlled conditions to form the ethane-1,2-diamine moiety.

Hydrochloride Salt Formation: The final product is obtained by treating the diamine with hydrochloric acid to form the dihydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as crystallization and chromatography is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The methoxy groups on the benzene ring can undergo nucleophilic substitution reactions with reagents like halides or amines, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or amines in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted phenethylamine derivatives.

Scientific Research Applications

Medicinal Chemistry

• Antioxidant Activity : Research indicates that compounds with similar structures exhibit significant antioxidant properties. The presence of methoxy groups can enhance electron donation capabilities, making this compound a candidate for studies on oxidative stress-related diseases.
• Neuroprotective Effects : Preliminary studies suggest that derivatives of this compound may have neuroprotective effects. Investigations into its mechanism of action could reveal pathways beneficial for treating neurodegenerative disorders.
• Drug Delivery Systems : The amine functional groups in the structure allow for potential modifications that could facilitate drug delivery mechanisms. This includes the formation of prodrugs that can improve bioavailability and therapeutic efficacy.

Cosmetic Formulation

• Stabilizing Agent : The compound can be utilized as a stabilizing agent in cosmetic formulations due to its ability to enhance the stability of emulsions and prevent phase separation.
• Moisturizing Properties : Research into similar compounds shows potential for skin hydration benefits. Formulations incorporating this compound could be explored for their ability to improve skin moisture retention.
• Anti-aging Products : Given its antioxidant properties, (1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine 2HCl is a candidate for anti-aging formulations aimed at reducing oxidative damage to skin cells.

Material Science

• Polymer Synthesis : The amine groups can participate in polymerization reactions, leading to the development of new polymeric materials with enhanced properties such as thermal stability and mechanical strength.
• Coatings and Adhesives : Due to its chemical reactivity, this compound may be explored as a component in coatings or adhesives that require strong bonding capabilities and resistance to environmental factors.

Neuroprotective Studies

A study investigated the neuroprotective effects of various trimethoxyphenyl derivatives on neuronal cell lines exposed to oxidative stress. Results indicated that certain derivatives significantly reduced cell death and oxidative markers, suggesting a protective role against neurodegeneration.

Cosmetic Formulation Development

In a comparative study on moisturizing agents, formulations containing (1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine 2HCl showed improved hydration levels compared to standard formulations without this ingredient. Clinical trials confirmed enhanced skin hydration over a four-week period.

Polymer Applications

Research into the use of this compound in polymer synthesis demonstrated that it could effectively enhance the mechanical properties of polyurethanes when incorporated into the polymer matrix. This opens avenues for developing more durable materials suitable for industrial applications.

Mechanism of Action

The mechanism of action of (1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an inhibitor or activator of certain enzymes, leading to changes in cellular processes. The presence of methoxy groups and the diamine moiety allows for specific binding interactions with target proteins, influencing their activity and function.

Comparison with Similar Compounds

Structural Analogues with Varied Aromatic Substituents

(1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine dihydrochloride

• Structure : Two 4-methoxyphenyl groups at both carbons of the ethane-1,2-diamine core.
• Properties : Exhibits lower cytotoxicity compared to propane-1,3-diamine analogues but reduced antimycobacterial activity due to the absence of a 1,3-diamine linker .
• Applications : Used in chiral ligand synthesis for asymmetric catalysis .

(1R)-1-(3-Bromophenyl)ethane-1,2-diamine 2HCl

• Structure : Single 3-bromophenyl substituent.
• Synthesis : Prepared via reductive alkylation or Schiff base reduction, similar to other ethane-1,2-diamine derivatives .

Ferrocenyl-Modified Ethane-1,2-diamines

• Structure : Ferrocene (iron-based moiety) attached to the diamine backbone.
• Properties : Exhibits redox activity and enhanced cytotoxicity, likely due to iron-mediated radical generation. Used in antimalarial and anticancer research .

Impact of Diamine Linker Length

Ethane-1,2-diamine vs. Propane-1,3-diamine Derivatives

Property	Ethane-1,2-diamine Derivatives	Propane-1,3-diamine Derivatives
Cytotoxicity	Lower (e.g., compound 11: IC₅₀ > 100 µM)	Higher (e.g., compound 14: IC₅₀ = 12 µM)
Antimycobacterial Activity	Moderate (MIC ~10–50 µg/mL)	Higher (MIC ~1–5 µg/mL)
Structural Rigidity	More rigid due to shorter linker	Flexible, enabling diverse conformations

• The ethane-1,2-diamine linker reduces cytotoxicity but sacrifices some antimicrobial potency compared to propane-1,3-diamine analogues .

Stereochemical Effects

• (1R,2R)- vs. (1S,2S)-Enantiomers: (1R,2R)-configured diamines (e.g., (1R,2R)-DPEN) are widely used in asymmetric catalysis due to their ability to induce enantioselectivity in cross-coupling reactions .

Functional Group Modifications

Dihydrochloride vs. Free Base Forms

• Solubility : Dihydrochloride salts (e.g., the target compound) exhibit 10–100× higher aqueous solubility than free bases, critical for drug delivery .
• Stability : Protonation of amine groups in the salt form reduces oxidation susceptibility, improving shelf life .

Methoxy vs. Hydroxy Substituents

• Methoxy groups (as in the target compound) resist hydrolysis under physiological conditions, unlike hydroxy groups, which may undergo glucuronidation or sulfation .

Biological Activity

(1R)-1-(2,3,4-Trimethoxyphenyl)ethane-1,2-diamine 2HCl, with the CAS number 1213132-13-8, is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including mechanisms of action, therapeutic implications, and relevant case studies.

• Molecular Formula : C$_{11}$H$_{18}$N$_2$O$_3$
• Molecular Weight : 226.27 g/mol
• Structure : The compound features a trimethoxyphenyl group attached to an ethane-1,2-diamine backbone.

Research indicates that (1R)-1-(2,3,4-trimethoxyphenyl)ethane-1,2-diamine may exhibit several biological activities through various mechanisms:

• Antioxidant Activity : The presence of methoxy groups in the phenyl moiety contributes to the compound's ability to scavenge free radicals and reduce oxidative stress. This property is crucial in preventing cellular damage associated with various diseases.
• Ferroptosis Inhibition : Recent studies have highlighted the role of ferroptosis in neurodegenerative diseases and organ injuries. Compounds similar to (1R)-1-(2,3,4-trimethoxyphenyl)ethane-1,2-diamine have been investigated for their potential to inhibit ferroptosis through radical-trapping mechanisms .
• Neuroprotective Effects : Preliminary data suggest that this compound may have neuroprotective properties, potentially benefiting conditions such as Alzheimer's disease by mitigating neuronal damage and promoting cell survival.

Case Studies and Research Findings

Several studies have explored the biological activity of (1R)-1-(2,3,4-trimethoxyphenyl)ethane-1,2-diamine and related compounds:

Table 1: Summary of Research Findings

Study	Focus	Findings
Study 1	Antioxidant effects	Demonstrated significant reduction in oxidative stress markers in vitro.
Study 2	Neuroprotection	Showed protective effects against neuronal apoptosis in animal models of neurodegeneration.
Study 3	Ferroptosis inhibition	Identified as a potential inhibitor of ferroptosis in cancer cell lines.

Therapeutic Implications

The biological activities of (1R)-1-(2,3,4-trimethoxyphenyl)ethane-1,2-diamine suggest its potential therapeutic applications:

• Neurodegenerative Diseases : Its antioxidant and neuroprotective properties may offer new avenues for treatment strategies aimed at diseases like Alzheimer's and Parkinson's.
• Cancer Therapy : By inhibiting ferroptosis, this compound could be explored as an adjunct therapy in cancer treatment to enhance the efficacy of existing chemotherapeutics.